Cas no 899956-14-0 (N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide)

• Product Name: N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide
• CAS No: 899956-14-0
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 5488975
• Update Time: 2025-06-10

N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(diethylamino)ethyl]-N'-(4-nitrophenyl)oxamide
• N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide

• Inchi： 1S/C14H20N4O4/c1-3-17(4-2)10-9-15-13(19)14(20)16-11-5-7-12(8-6-11)18(21)22/h5-8H,3-4,9-10H2,1-2H3,(H,15,19)(H,16,20)
• InChI Key： ABSIUCRRLHIODZ-UHFFFAOYSA-N
• SMILES： C(NCCN(CC)CC)(=O)C(NC1=CC=C([N+]([O-])=O)C=C1)=O

Additional information on N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide

Comprehensive Overview of N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide (CAS No. 899956-14-0)

N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide, with the CAS number 899956-14-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, features a unique molecular structure combining a diethylaminoethyl moiety with a 4-nitrophenyl group linked via an ethanediamide bridge. Its structural complexity and functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide is frequently explored for its potential applications in medicinal chemistry and bioconjugation. Researchers are particularly interested in its ability to act as a linker or spacer in the design of targeted drug delivery systems. The diethylaminoethyl group provides cationic properties, which can enhance solubility and interaction with biological membranes, while the 4-nitrophenyl moiety offers reactivity for further chemical modifications. These characteristics align with current trends in personalized medicine and nanotechnology-based therapeutics.

In recent years, the demand for high-purity chemical intermediates like CAS 899956-14-0 has surged, driven by advancements in cancer research and antibody-drug conjugates (ADCs). The compound's role in facilitating site-specific modifications of biomolecules has made it a subject of numerous peer-reviewed studies. For instance, its application in proteomics and enzyme inhibition assays highlights its versatility. This aligns with frequently searched topics such as "chemical tools for drug discovery" and "small molecule inhibitors in oncology".

From a synthetic chemistry perspective, N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide is synthesized through multi-step organic reactions, often involving amide coupling and nitro group reduction. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and mass spectrometry essential for quality control. This resonates with laboratory professionals searching for "best practices in compound characterization" or "handling sensitive intermediates".

Environmental and safety considerations are also paramount when working with CAS 899956-14-0. While not classified as hazardous under standard regulations, proper laboratory handling protocols must be followed to ensure user safety. This includes the use of personal protective equipment (PPE) and adherence to waste disposal guidelines. Such precautions address common queries like "safe handling of nitroaromatic compounds" and "chemical storage best practices".

The future prospects of N-2-(diethylamino)ethyl-N'-(4-nitrophenyl)ethanediamide are closely tied to innovations in biopharmaceuticals and diagnostic agents. As the scientific community continues to explore its potential, collaborations between academic institutions and industrial R&D teams are expected to accelerate its adoption. This mirrors trending searches such as "emerging chemical entities in therapeutics" and "collaborative drug development models".

In summary, CAS 899956-14-0 represents a compelling example of how specialized organic compounds can bridge gaps between chemical synthesis and biological applications. Its multifaceted utility ensures it remains a focal point in contemporary research, addressing both scientific challenges and industry needs. For researchers and manufacturers alike, understanding its properties and applications is key to unlocking its full potential in cutting-edge science.